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Compound of Interest

Compound Name: Trimethylacetaldehyde

Cat. No.: B018807

For Immediate Reference: A Guide for Laboratory Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Trimethylacetaldehyde (CAS No. 630-19-3). The following procedural guidance is intended

for researchers, scientists, and drug development professionals to ensure safe laboratory
operations.

Trimethylacetaldehyde is a highly flammable liquid and vapor that can cause skin and serious
eye irritation, as well as respiratory irritation.[1] Adherence to the following protocols is
mandatory to minimize risk and ensure a safe working environment.

Hazard Classification
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Hazard Class Category GHS Code Description
o Highly flammable
Flammable liquids Category 2 H225 o
liquid and vapor
Skin Causes skin
) o Category 2 H315 S
Corrosion/Irritation irritation[1]
Serious Eye Causes serious eye
o Category 2A H319 o
Damage/Eye Irritation irritation[1]
Specific target organ ]
o _ May cause respiratory
toxicity (single Category 3 H335

exposure)

irritation[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. All personnel

handling Trimethylacetaldehyde must use the following equipment.

Body Part Required PPE Standard/Specification
Chemical safety goggles or
eyeglasses with side shields. A
o _ OSHA 29 CFR 1910.133 or
Eyes/Face face shield is required when
] ] European Standard EN166[1]
there is a potential for
splashing.
Chemical-resistant gloves and
) ) ) Consult glove manufacturer's
Skin protective clothing to prevent

skin exposure.

compatibility data.

Respiratory

A NIOSH-approved respirator

(e.g., type ABEK EN14387
filter) or a self-contained
breathing apparatus (SCBA)
must be used if ventilation is
inadequate or during

emergency situations.

Follow OSHA 29 CFR
1910.134 guidelines.
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Engineering Controls for Safe Handling

Proper laboratory infrastructure is critical for safely managing Trimethylacetaldehyde.

Ventilation: Work must be conducted in a well-ventilated area, preferably within a chemical
fume hood. Use explosion-proof ventilation equipment.[1][2]

o Safety Stations: Eyewash stations and safety showers must be in close proximity to the
workstation.[1][2]

o Grounding: To prevent ignition from static electricity, all metal parts of equipment must be
grounded.[1][2]

« Ignition Sources: All open flames, hot surfaces, and potential sources of sparks must be
strictly prohibited in the handling area.[1]

Operational Plan: Step-by-Step Handling Protocol

» Preparation: Before handling, ensure all required PPE is worn correctly and that engineering
controls are operational.

» Dispensing: Use only non-sparking tools and take precautionary measures against static
discharge.[1][2]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place, away from
heat and ignition sources.[2] Store under nitrogen if possible.[1]

e Hygiene: Wash hands thoroughly after handling the product and before any breaks.[1]
Contaminated clothing should be removed and washed before reuse.

Key Quantitative Data

Property Value

CAS Number 630-19-3[1]

UN Number 1989

Flash Point -16 °C (3.2 °F) - closed cup

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b018807?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA15013&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21393&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA15013&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21393&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA15013&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21393&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA15013&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15013&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21393&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21393&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA15013&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15013&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15013&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Emergency Plan: Spill Response Protocol

In the event of a spill, follow these steps immediately:

o Evacuate: Immediately evacuate all personnel from the affected area.

» Control Ignition Sources: Remove all sources of ignition from the spill area.[1][2]
» Ventilate: Ensure the area is well-ventilated.

o Containment: For personal protection, consult an expert and observe emergency
procedures. Do not allow the product to enter drains, as there is a risk of explosion.

o Absorption: Use spark-proof tools to soak up the spill with an inert absorbent material (e.g.,
Chemizorb®).[1]

o Collection: Collect the absorbed material and place it into suitable, closed containers for
disposal.[1][2]

o Decontamination: Clean the affected area thoroughly.
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Spill Detected

4. Don Appropriate PPE

5. Contain Spill with
Inert Material

6. Collect Waste in
Sealed Containers

7. Decontaminate Area

8. Dispose of Waste
(Follow Protocol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Trimethylacetaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018807#personal-protective-equipment-for-handling-
trimethylacetaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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